4-Cyclopropoxy-1-fluoro-2-methylbenzene
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Description
4-Cyclopropoxy-1-fluoro-2-methylbenzene is an aromatic compound featuring a benzene ring substituted with a cyclopropoxy group at the para position (C4), a fluorine atom at the ortho position (C1), and a methyl group at the meta position (C2). This unique substitution pattern confers distinct electronic and steric properties, making it a compound of interest in organic synthesis and agrochemical research.
Properties
Molecular Formula |
C10H11FO |
|---|---|
Molecular Weight |
166.19 g/mol |
IUPAC Name |
4-cyclopropyloxy-1-fluoro-2-methylbenzene |
InChI |
InChI=1S/C10H11FO/c1-7-6-9(4-5-10(7)11)12-8-2-3-8/h4-6,8H,2-3H2,1H3 |
InChI Key |
AGRBBMDHRUBZGF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2CC2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-1-fluoro-2-methylbenzene typically involves multi-step organic reactions. One common method is the electrophilic aromatic substitution reaction, where a benzene derivative undergoes substitution reactions to introduce the desired functional groups .
Starting Material: The synthesis begins with a suitable benzene derivative, such as 4-fluoro-2-methylbenzene.
Reaction Conditions: The reactions are typically carried out under controlled temperatures and in the presence of catalysts to ensure high yields and selectivity.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-1-fluoro-2-methylbenzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the process.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-1-fluoro-2-methylbenzene can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to remove or alter specific functional groups.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution Reagents: Halogens (Cl2, Br2), alkyl halides (R-X)
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various alkyl or aryl groups.
Scientific Research Applications
4-Cyclopropoxy-1-fluoro-2-methylbenzene has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of biochemical pathways and interactions.
Industry: Used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-1-fluoro-2-methylbenzene involves its interaction with specific molecular targets and pathways. The cyclopropoxy group and fluorine atom can influence the compound’s reactivity and binding affinity to various biological molecules. These interactions can modulate biochemical pathways, leading to specific biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The provided evidence highlights several benzene-derived esters and amides used as pesticides. Below is a detailed analysis:
Table 1: Substituent Comparison
Key Observations:
In contrast, esters like fluazolate rely on halogenated pyrazole and chloro/fluoro groups for bioactivity . This aligns with fluazolate, where fluorine improves herbicide efficacy .
Functional Group Diversity :
- The target compound lacks ester or amide moieties, which are critical for the pesticidal activity of bromopropylate and flamprop-isopropyl . Its ether linkage (cyclopropoxy) may instead favor applications requiring metabolic stability or lipophilicity.
Synthetic Utility :
- Unlike flamprop-isopropyl (an alanine-derived amide), 4-Cyclopropoxy-1-fluoro-2-methylbenzene is a simpler aromatic scaffold, suggesting utility as a building block for more complex agrochemicals or pharmaceuticals.
Research Findings and Limitations
- Extrapolations are based on substituent trends from structurally related pesticides.
- Potential Applications: The compound’s fluorine and cyclopropoxy groups mirror motifs in modern agrochemicals, hinting at possible herbicidal or fungicidal activity. Further empirical studies are needed to validate this .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
